N-[3-(1H-pyrazol-4-yl)phenyl]-1,3-benzodioxole-4-carboxamide

• IUPAC Name: N-[3-(1H-pyrazol-4-yl)phenyl]-1,3-benzodioxole-4-carboxamide
• InChI: InChI=1S/C17H13N3O3/c21-17(14-5-2-6-15-16(14)23-10-22-15)20-13-4-1-3-11(7-13)12-8-18-19-9-12/h1-9H,10H2,(H,18,19)(H,20,21)
• InChI Key: XMGORMGYUQDAAL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=CC=CC(=C2O1)C(=O)NC3=CC=CC(=C3)C4=CNN=C4
• Molecular Formula: C17H13N3O3
• Molecular Weight: 307.30 g/mol

Description

N-[3-(1H-pyrazol-4-yl)phenyl]-1,3-benzodioxole-4-carboxamide is a complex organic compound that features a pyrazole ring, a phenyl group, and a benzodioxole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(1H-pyrazol-4-yl)phenyl]-1,3-benzodioxole-4-carboxamide typically involves multiple steps. One common route includes the formation of the pyrazole ring through cyclization reactions, followed by the introduction of the phenyl group and the benzodioxole moiety. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for optimizing yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and scalability, which are essential for commercial applications.

Chemical Reactions Analysis

Types of Reactions

N-[3-(1H-pyrazol-4-yl)phenyl]-1,3-benzodioxole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate and chromium trioxide.

Reduction: Common reagents include sodium borohydride and lithium aluminum hydride.

Substitution: Common reagents include halogens and nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

N-[3-(1H-pyrazol-4-yl)phenyl]-1,3-benzodioxole-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and coatings.

Mechanism of Action

The mechanism of action of N-[3-(1H-pyrazol-4-yl)phenyl]-1,3-benzodioxole-4-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

Similar Compounds

• N-[3-(1H-pyrazol-4-yl)phenyl]-1,3-benzodioxole-4-carboxamide
• This compound analogs
• Other pyrazole-containing compounds

Uniqueness

This compound is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.